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Myrtillin Myrtillin
Brand Name: Vulcanchem
CAS No.: 6906-38-3
VCID: VC0196198
InChI: InChI=1S/C21H20O12.ClH/c22-6-15-17(28)18(29)19(30)21(33-15)32-14-5-9-10(24)3-8(23)4-13(9)31-20(14)7-1-11(25)16(27)12(26)2-7;/h1-5,15,17-19,21-22,28-30H,6H2,(H4-,23,24,25,26,27);1H/t15-,17-,18+,19-,21-;/m1./s1
SMILES:
Molecular Formula: C21H21ClO12
Molecular Weight: 500.8 g/mol

Myrtillin

CAS No.: 6906-38-3

VCID: VC0196198

Molecular Formula: C21H21ClO12

Molecular Weight: 500.8 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Myrtillin - 6906-38-3

CAS No. 6906-38-3
Product Name Myrtillin
Molecular Formula C21H21ClO12
Molecular Weight 500.8 g/mol
IUPAC Name (2S,3R,4S,5S,6R)-2-[5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
Standard InChI InChI=1S/C21H20O12.ClH/c22-6-15-17(28)18(29)19(30)21(33-15)32-14-5-9-10(24)3-8(23)4-13(9)31-20(14)7-1-11(25)16(27)12(26)2-7;/h1-5,15,17-19,21-22,28-30H,6H2,(H4-,23,24,25,26,27);1H/t15-,17-,18+,19-,21-;/m1./s1
Standard InChIKey ZJWIIMLSNZOCBP-BTTVDUMLSA-N
Canonical SMILES C1=C(C=C(C(=C1O)O)O)C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O.[Cl-]
Purity > 95%
Synonyms delphinidin 3-O-beta-D-glucopyranoside
delphinidin 3-O-beta-glucoside
delphinidin 3-O-glucopyranoside
delphinidin-3-glucoside
myrtillin
PubChem Compound 165558
Last Modified Aug 15 2023

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